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Compound of Interest

Compound Name: DDO-8958

Cat. No.: B15570812

Initial investigations into the compound designated "DD0O-8958" have revealed a significant
challenge in identifying a specific molecule with this identifier in publicly available scientific and
chemical databases. The search results are consistently dominated by references to "DDO," an
acronym for D-aspartate oxidase, a peroxisomal flavoprotein, or in unrelated contexts, the
online game "Dungeons & Dragons Online."”

This ambiguity prevents the creation of the requested detailed application notes and protocols
for "DDO-8958" in combination with another compound. Without a clear identification of "DDO-
8958," its mechanism of action, signaling pathways, and potential therapeutic combinations
remain unknown.

D-aspartate oxidase (DDO) is an enzyme that catalyzes the oxidative deamination of D-
aspartate.[1] It is a flavoprotein located in the peroxisomes and utilizes flavin adenine
dinucleotide (FAD) as a cofactor.[1] The gene encoding for human DDO is located on
chromosome 6qg21.[1] Studies have implicated DDO in various physiological and pathological
processes, including aging and schizophrenia, due to its role in regulating the levels of D-
aspartate, a neuromodulator.[1]

Given the user's request for protocols related to a specific compound, it is possible that "DDO-
8958" represents an internal code for a research compound that has not yet been disclosed in
public literature, a typographical error, or a misunderstanding of a compound's designation.

Until "DDO-8958" can be unequivocally identified as a specific chemical entity, it is not possible
to provide the detailed application notes, experimental protocols, data presentations, and
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signaling pathway diagrams as requested. Further clarification on the chemical structure or
alternative nomenclature for "DDO-8958" is necessary to proceed with a substantive response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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